Cas no 1267217-46-8 (5-(Trifluoromethyl)benzoxazole)

• Product Name: 5-(Trifluoromethyl)benzoxazole
• CAS No: 1267217-46-8
• MF: C₈H₄F₃NO
• MW: 187.118672370911
• MDL: MFCD19374815
• CID: 1038857
• PubChem ID: 21749513
• Update Time: 2025-04-20

5-(Trifluoromethyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)benzo[d]oxazole
• 5-(Trifluoromethyl)benzoxazole
• 5-(trifluoromethyl)-1,3-benzoxazole
• IYKOEMQMBVZOSI-UHFFFAOYSA-N
• Benzoxazole, 5-(trifluoromethyl)-
• TRA0002838
• FCH1132775
• SY018745
• PC300509
• AX8241087
• AB0060242
• ST24023797
• DA-17642
• PS-6495
• AKOS016002340
• 1267217-46-8
• DTXSID10617688
• A889378
• SCHEMBL4640466
• MFCD19374815

• MDL： MFCD19374815
• Inchi： 1S/C8H4F3NO/c9-8(10,11)5-1-2-7-6(3-5)12-4-13-7/h1-4H
• InChI Key： IYKOEMQMBVZOSI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=CO2)(F)F

Computed Properties

• Exact Mass: 187.02400
• Monoisotopic Mass: 187.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 43-44 ºC (hexane )
• Boiling Point: 195.6±35.0 ºC (760 Torr),
• Flash Point: 72.1±25.9 ºC,
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 26.03000
• LogP: 2.84660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles